Cas no 915390-50-0 ((1-benzyl-4-methylpyrrolidin-3-yl)methanol)

• Product Name: (1-benzyl-4-methylpyrrolidin-3-yl)methanol
• CAS No: 915390-50-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2118610
• PubChem ID: 18713552
• Update Time: 2025-05-20

(1-benzyl-4-methylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(phenylmethyl)-3-Pyrrolidinemethanol
• (1-benzyl-4-methylpyrrolidin-3-yl)methanol
• 915390-50-0
• EN300-174458
• AKOS026744978
• SCHEMBL4094892
• MQIQTRXCBIVWTN-UHFFFAOYSA-N
• DB-057864

• Inchi： 1S/C13H19NO/c1-11-7-14(9-13(11)10-15)8-12-5-3-2-4-6-12/h2-6,11,13,15H,7-10H2,1H3
• InChI Key： MQIQTRXCBIVWTN-UHFFFAOYSA-N
• SMILES： OCC1CN(CC2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 23.5Ų

Additional information on (1-benzyl-4-methylpyrrolidin-3-yl)methanol

Recent Advances in the Study of (1-benzyl-4-methylpyrrolidin-3-yl)methanol (CAS: 915390-50-0): A Comprehensive Research Brief

The compound (1-benzyl-4-methylpyrrolidin-3-yl)methanol (CAS: 915390-50-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the role of (1-benzyl-4-methylpyrrolidin-3-yl)methanol as a versatile intermediate in the synthesis of biologically active molecules. Its structural features, including the benzyl and methylpyrrolidinyl groups, make it a promising scaffold for the development of novel therapeutics. Researchers have explored its utility in the design of central nervous system (CNS) targeting agents, particularly for conditions such as Parkinson's disease and neuropathic pain.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A 2023 publication in the Journal of Medicinal Chemistry detailed an improved synthetic protocol that enhances yield and purity while reducing the number of steps. This development is critical for scaling up production and facilitating further pharmacological evaluations. The study also reported on the compound's stability under various conditions, providing valuable insights for formulation development.

Pharmacological investigations have revealed that (1-benzyl-4-methylpyrrolidin-3-yl)methanol exhibits moderate affinity for sigma receptors, particularly the sigma-1 subtype. This finding has sparked interest in its potential as a modulator of neurodegenerative processes. In vitro studies using neuronal cell lines demonstrated that the compound could mitigate oxidative stress and reduce apoptosis, suggesting neuroprotective properties. These effects were observed at micromolar concentrations, indicating promising therapeutic potential.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. Preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of (1-benzyl-4-methylpyrrolidin-3-yl)methanol could inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve interference with cellular signaling pathways, though further investigations are needed to elucidate the precise molecular targets.

The safety profile of (1-benzyl-4-methylpyrrolidin-3-yl)methanol has also been a subject of recent scrutiny. Toxicological assessments in animal models have shown favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers have noted the need for more comprehensive studies to evaluate long-term safety and potential drug-drug interactions, especially considering the compound's sigma receptor activity.

Looking ahead, the field is poised for several exciting developments. Current research efforts are focused on structural modifications to enhance the compound's bioavailability and target specificity. Computational modeling studies are being employed to predict the binding modes of various derivatives, which could accelerate the discovery of optimized lead compounds. Furthermore, collaborations between academic institutions and pharmaceutical companies are expected to drive the translation of these findings into clinical applications.

In conclusion, (1-benzyl-4-methylpyrrolidin-3-yl)methanol (CAS: 915390-50-0) represents a promising chemical entity with diverse therapeutic potential. The recent advancements in its synthesis, pharmacological characterization, and application scope underscore its value in drug discovery pipelines. As research continues to unravel its mechanisms of action and therapeutic possibilities, this compound may emerge as a key player in addressing unmet medical needs across multiple disease areas.